molecular formula C14H18O B8622641 2-Acetyl-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene

2-Acetyl-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene

Cat. No. B8622641
M. Wt: 202.29 g/mol
InChI Key: YXIIZVXPGZQGQP-UHFFFAOYSA-N
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Description

2-Acetyl-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H18O

Molecular Weight

202.29 g/mol

IUPAC Name

1-(8,8-dimethyl-6,7-dihydro-5H-naphthalen-2-yl)ethanone

InChI

InChI=1S/C14H18O/c1-10(15)12-7-6-11-5-4-8-14(2,3)13(11)9-12/h6-7,9H,4-5,8H2,1-3H3

InChI Key

YXIIZVXPGZQGQP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC2=C(CCCC2(C)C)C=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred solution of 2.44 g (11.96 mmol) of 2-(1-hydroxyethyl)-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene in 35 ml of methylene chloride was added 6.75 g (17.9 mmol) of pyridinium dichromate and 330 mg (1.68 mmol) of pyridinium trifluoroacetate. The mixture was stirred at room temperature for 24 h and then diluted with 35 ml of low-boiling petroleum ether. The mixture was filtered through a short column of anhydrous MgSO4 and silica and the filtrate then concentrated in-vacuo to give the title compound as a colorless oil. PMR (CDCl3): δ 1.30 (6H, s), 1.60-1.70 (2H, m), 1.72-1.84 (2H, m), 2.56 (3H, s), 2.78 (2H, t, J~6.1 Hz), 7.08 (1H, d, J~7.8 Hz), 7.61 (1H, dd, J~7.8 Hz, 1.9 Hz), 7.93 (1H, d, J~1.9 Hz).
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2-(1-hydroxyethyl)-8,8-dimethyl-5,6,7,8-tetrahydronaphthalene
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Synthesis routes and methods II

Procedure details

A solution of 7-bromo-1,1-dimethyl-1,2,3,4-tetrahydro-naphthalene (Compound 15, 1.20 g, 5.94 mmol) in 20 ml of THF was first degassed by bubbling with argon for 30 min. Tributyl(1-ethoxyvinyl)tin (4.29 g, 11.88 mmol) and PdCl2(PPh3)2 (422 mg, 0.60 mmol) were added. After stirring at 80° C. for 18 h, the mixture was cooled to room temperature and 3 mL of 10 % HCl was added. The mixture was then stirred for another 30 min, then extracted with ethyl acetate (3×10 mL). The combined organic layer was washed with brine (1×10 mL), dried (MgSO4) and concentrated at reduced pressure. Purification by flash chromatography (80:20 hexane/ethyl acetate) afforded the title compound (669 mg, 56% yield) as a colorless oil:
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56%

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